Cas no 2124202-74-8 (8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile)

• Product Name: 8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile
• CAS No: 2124202-74-8
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6164071
• PubChem ID: 128369947
• Update Time: 2025-11-01

8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2124202-74-8
• Z2076180944
• EN300-7506138
• 8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile

• Inchi： 1S/C17H26N2O2/c1-16(2)10-13(11-16)15(20)19-8-5-7-17(14(19)12-18)6-3-4-9-21-17/h13-14H,3-11H2,1-2H3
• InChI Key： HAEXFOMKIHOOFB-UHFFFAOYSA-N
• SMILES： O1CCCCC21CCCN(C(C1CC(C)(C)C1)=O)C2C#N

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3Ų

Additional information on 8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile

Research Briefing on 8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile (CAS: 2124202-74-8)

In recent years, the compound 8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile (CAS: 2124202-74-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. Key steps include the formation of the spirocyclic core followed by the introduction of the dimethylcyclobutanecarbonyl moiety. Researchers have also explored alternative synthetic pathways to reduce costs and environmental impact, highlighting the compound's adaptability for industrial applications.

Pharmacological evaluations of this compound have revealed its high affinity for specific neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. In vitro and in vivo studies demonstrate its efficacy as a potent modulator of serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. Additionally, its unique spirocyclic structure contributes to its metabolic stability and blood-brain barrier permeability, which are critical factors for CNS-targeted therapeutics.

Recent preclinical trials have further elucidated the compound's mechanism of action. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile exhibits selective binding to 5-HT_2A receptors, with minimal off-target effects. This selectivity is a significant advantage, as it reduces the likelihood of adverse side effects commonly associated with non-selective receptor modulators. The study also highlighted the compound's favorable pharmacokinetic profile, including a half-life suitable for once-daily dosing.

Despite these promising findings, challenges remain in the clinical translation of this compound. Current research is focused on addressing potential toxicity concerns and optimizing its formulation for human use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. If successful, it could represent a novel therapeutic option for CNS disorders with high unmet medical needs.

In conclusion, 8-(3,3-Dimethylcyclobutanecarbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile (CAS: 2124202-74-8) is a compound of significant interest in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties make it a promising candidate for further development. Ongoing research aims to fully exploit its therapeutic potential while overcoming existing challenges. This briefing underscores the importance of continued investment in the study of such innovative compounds to address complex medical conditions.